Cas no 91842-53-4 (Benzyl-PEG2-CH2COOH)

Benzyl-PEG2-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a benzyl-protected hydroxyl group and a carboxylic acid terminus. The PEG spacer enhances solubility and reduces immunogenicity, making it valuable for bioconjugation and linker applications in drug delivery and biopharmaceutical research. The benzyl group provides stability under certain reaction conditions, while the terminal carboxylic acid allows for further functionalization via amide coupling or esterification. This compound is particularly useful in controlled-release formulations and targeted therapeutic systems due to its balanced hydrophilicity and reactivity. Its well-defined structure ensures reproducibility in synthetic workflows, supporting consistent performance in research and industrial applications.

Benzyl-PEG2-CH2COOH structure

Product Name:Benzyl-PEG2-CH2COOH

CAS No:91842-53-4

MF:C₁₃H₁₈O₅

MW:254.279024600983

MDL:MFCD29052969

CID:776282

PubChem ID:10131252

Update Time:2025-10-20

Benzyl-PEG2-CH2COOH Chemical and Physical Properties

Names and Identifiers

- Acetic acid, [2-[2-(phenylmethoxy)ethoxy]ethoxy]-
- 10-phenyl-3,6,9-trioxadecanoic acid
- 2-[2-(2-phenylmethoxyethoxy)ethoxy]acetic acid
- Benzyl-PEG2-CH2COOH
- AS-62355
- W16653
- DTXSID40436061
- JCPUGBBSZRZZNM-UHFFFAOYSA-N
- SCHEMBL2469408
- 91842-53-4
- BnO-PEG2-CH2COOH
- {2-[2-(BENZYLOXY)ETHOXY]ETHOXY}ACETIC ACID
- HY-135339
- 2-(2-(2-(Benzyloxy)ethoxy)ethoxy)acetic acid
- CS-0111690
- 2-(2-(2-(Benzyloxy)ethoxy)ethoxy)aceticacid
- FT-0735538
- MFCD29052969
- AKOS030574534
- 2-{2-[2-(benzyloxy)ethoxy]ethoxy}acetic acid
- DA-40554
- MDL： MFCD29052969
- Inchi： 1S/C13H18O5/c14-13(15)11-18-9-7-16-6-8-17-10-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,14,15)
- InChI Key： JCPUGBBSZRZZNM-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)CCOCCOCC(=O)O

Computed Properties

Exact Mass: 254.11542367g/mol
Monoisotopic Mass: 254.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 10
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 65Å²

Benzyl-PEG2-CH2COOH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B936625-1g	2-(2-(2-(Benzyloxy)ethoxy)ethoxy)acetic acid	91842-53-4	98%	1g	￥2,975.40	2022-09-02
Key Organics Ltd	AS-62355-100MG	2-{2-[2-(benzyloxy)ethoxy]ethoxy}acetic acid	91842-53-4	>95%	100mg	£224.18	2025-02-08
Key Organics Ltd	AS-62355-1G	2-{2-[2-(benzyloxy)ethoxy]ethoxy}acetic acid	91842-53-4	>95%	1g	£746.00	2025-02-08
eNovation Chemicals LLC	D771690-100mg	10-phenyl-3,6,9-trioxadecanoic acid	91842-53-4	95%	100mg	$65	2024-06-06
eNovation Chemicals LLC	D771690-250mg	10-phenyl-3,6,9-trioxadecanoic acid	91842-53-4	95%	250mg	$85	2024-06-06
eNovation Chemicals LLC	D771690-1g	10-phenyl-3,6,9-trioxadecanoic acid	91842-53-4	95%	1g	$180	2024-06-06
MedChemExpress	HY-135339-50mg	Benzyl-PEG2-CH2COOH	91842-53-4		50mg	￥550	2024-04-16
MedChemExpress	HY-135339-100mg	Benzyl-PEG2-CH2COOH	91842-53-4		100mg	￥102	2025-04-15
MedChemExpress	HY-135339-250mg	Benzyl-PEG2-CH2COOH	91842-53-4		250mg	￥252	2025-04-15
1PlusChem	1P00H5I2-5g	10-phenyl-3,6,9-trioxadecanoic acid	91842-53-4	95%	5g	$346.00	2025-03-14